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Compound of Interest

Compound Name: NSC-87877

Cat. No.: B1677016 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the in vivo use of NSC-87877, a potent inhibitor of SHP1 and

SHP2 phosphatases, in various mouse models.[1][2][3] This document includes detailed

dosage information, experimental protocols, and visualizations of relevant signaling pathways.

Overview of NSC-87877
NSC-87877 is a cell-permeable inhibitor of both SHP-1 and SHP-2 with IC50 values of 355 and

318 nM, respectively.[4] It has been shown to inhibit EGF-induced Erk1/2 activation in HEK293

cells and reduce the viability of MDA-MB-468 cells.[5] Beyond SHP1/SHP2, NSC-87877 has

also been identified as an inhibitor of dual-specificity phosphatase 26 (DUSP26).[1][3][6] Its

ability to modulate key signaling pathways has led to its investigation in various disease

models.

In Vivo Dosage and Administration
The following table summarizes the reported in vivo dosages of NSC-87877 in different mouse

models. The most common route of administration is intraperitoneal (i.p.) injection.
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Mouse Model Dosage
Administration
Route

Frequency Reference

Spinal Cord

Injury

Not specified in

mg/kg

Intraperitoneal

(i.p.)

Days 1, 4, 7, 10,

and 13 post-

injury

[5]

Intrarenal

Neuroblastoma
30 mg/kg

Intraperitoneal

(i.p.)

Once daily for 15

days
[1]

Liver

Regeneration

(Partial

Hepatectomy)

7.5 mg/kg
Intraperitoneal

(i.p.)
Twice daily [2][7][8]

Ovariectomy-

Induced

Osteoporosis

Not specified
Intraperitoneal

(i.p.)
Not specified

Experimental Protocols
Preparation of NSC-87877 for In Vivo Administration
A common formulation for preparing NSC-87877 for intraperitoneal injection is as follows:

Prepare a stock solution: Dissolve NSC-87877 in DMSO to create a stock solution (e.g., 25

mg/mL).[1]

Prepare the vehicle: The vehicle consists of a mixture of PEG300, Tween-80, and saline.[1]

Formulate the working solution: For a 1 mL working solution, add 100 µL of the DMSO stock

solution to 400 µL of PEG300 and mix thoroughly. Add 50 µL of Tween-80 and mix again.

Finally, add 450 µL of saline to bring the total volume to 1 mL.[1]

Administration: It is recommended to prepare the working solution fresh on the day of use.[1]

Solutions of NSC-87877 are noted to be unstable and should be prepared fresh or

purchased in small, pre-packaged sizes.[3]

Spinal Cord Injury (SCI) Mouse Model
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This protocol describes a contusion model of SCI in mice.[5][9]

Animal Model: Adult male C57BL/6 mice (6–8 weeks old) are commonly used.[5]

Anesthesia: Anesthetize the mice using an appropriate method, such as sevoflurane

inhalation.[5]

Surgical Procedure:

Perform a laminectomy at the T10–T11 level to expose the dorsal surface of the spinal

cord.[5]

Induce a contusive injury using a device such as an Infinite Horizon (IH) impactor.[9] One

study used a 5g weight dropped from a height of 30 mm.[5]

Suture the muscle and skin layers.[5]

NSC-87877 Administration: Administer NSC-87877 intraperitoneally at the desired dosage

on days 1, 4, 7, 10, and 13 following the SCI.[5]

Post-operative Care and Functional Assessment:

Provide appropriate post-operative care, including manual bladder expression.

Assess locomotor function using a scale such as the Basso Mouse Scale (BMS).[10][11]

Intrarenal Neuroblastoma Mouse Model
This protocol outlines the establishment of an intrarenal neuroblastoma model in nude mice.[1]

[12][13]

Animal Model: Female nude mice are used for this model.[1]

Cell Line: p53 wild-type neuroblastoma (NB) cell lines can be used.[1]

Tumor Cell Implantation:

Anesthetize the mice.
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Inject neuroblastoma cells into the renal capsule to establish an intrarenal tumor.

NSC-87877 Administration: Begin intraperitoneal injections of NSC-87877 at 30 mg/kg once

daily for 15 days.[1]

Tumor Growth Monitoring: Monitor tumor growth over time. Treatment with NSC-87877 has

been shown to significantly inhibit neuroblastoma tumor growth.[1]

Liver Regeneration (Partial Hepatectomy) Mouse Model
This protocol describes a 70% partial hepatectomy model to study liver regeneration.[2][7][14]

Animal Model: C57BL/6J mice are suitable for this model.[7]

Anesthesia: Anesthetize the mice.

Surgical Procedure:

Perform a 70% partial hepatectomy by ligating and resecting the median and left lateral

liver lobes.

NSC-87877 Administration: Administer NSC-87877 at a dose of 7.5 mg/kg via intraperitoneal

injection twice daily following the hepatectomy.[2][7][8]

Assessment of Liver Regeneration:

Monitor the liver-to-body weight ratio at various time points post-hepatectomy (e.g., 40, 72,

and 120 hours).[2][7]

Measure plasma alanine aminotransferase (ALT) levels as a marker of liver injury.[2][7]

Perform histological analysis (e.g., H&E staining) of liver sections.[7]

Ovariectomy-Induced Osteoporosis Mouse Model
This protocol details the creation of an osteoporosis model through bilateral ovariectomy.[15]

[16][17]

Animal Model: Female C57BL/6 mice (e.g., 10 weeks old) are commonly used.[16]
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Anesthesia: Anesthetize the mice.

Surgical Procedure:

Perform a bilateral ovariectomy to induce estrogen deficiency. Sham-operated animals

undergo a similar procedure where the ovaries are exteriorized but not removed.[16]

NSC-87877 Administration: Administer NSC-87877 intraperitoneally at the desired dosage

and frequency.

Assessment of Osteoporosis:

After a set period (e.g., 6 weeks), harvest femurs and tibias.[15]

Analyze bone microarchitecture using micro-computed tomography (µCT).[15]

Perform histological analysis of bone sections.

Signaling Pathways and Experimental Workflow
Signaling Pathways
NSC-87877 primarily targets the SHP2 phosphatase, which plays a crucial role in various

signaling cascades, including the Ras/MEK/ERK pathway.[18] It has also been shown to impact

the p53 signaling pathway.
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Experimental Workflow
The following diagram illustrates a general workflow for conducting in vivo studies with NSC-
87877 in mouse models.
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General Experimental Workflow for In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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